Cas no 1804061-39-9 (7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole)

• Product Name: 7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole
• CAS No: 1804061-39-9
• MF: C₈H₃BrF₄N₂
• MW: 283.020434617996
• CID: 4824569
• Update Time: 2025-07-24

7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole

• Inchi： 1S/C8H3BrF4N2/c9-4-1-3(8(11,12)13)2-5-6(4)15-7(10)14-5/h1-2H,(H,14,15)
• InChI Key： TXXFTVOJNBMDAY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2=C1N=C(N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 247
• XLogP3: 3.5
• Topological Polar Surface Area: 28.7

Additional information on 7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole

Comprehensive Introduction to 7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole (CAS No. 1804061-39-9)

7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole (CAS No. 1804061-39-9) is a fluorinated benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of bromo, fluoro, and trifluoromethyl substituents enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated benzimidazoles has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are particularly interested in 7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole as a key intermediate in the synthesis of small-molecule inhibitors targeting enzymes like kinases and proteases. Its structural features make it a promising candidate for developing anticancer agents and antiviral drugs, aligning with current trends in precision medicine.

The compound's CAS number 1804061-39-9 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects. Its electron-withdrawing groups (e.g., trifluoromethyl) contribute to its role in modulating electronic effects in molecular design, a topic widely discussed in AI-driven drug discovery forums. Additionally, its halogenated structure aligns with green chemistry principles, as it enables efficient C-H functionalization reactions.

From a synthetic perspective, 7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole is often utilized in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex architectures. This versatility answers common queries about building blocks for heterocyclic compounds in organic synthesis. Its stability under various conditions also makes it suitable for high-temperature reactions, a feature highlighted in recent automated synthesis studies.

Environmental and regulatory considerations are increasingly shaping research around this compound. While not classified as hazardous, its fluorinated nature prompts studies on biodegradability and persistence, addressing concerns raised in green chemistry initiatives. Analytical methods like LC-MS and NMR are routinely employed to characterize its purity, a detail often sought after in quality control protocols for pharmaceutical intermediates.

In conclusion, 7-Bromo-2-fluoro-5-trifluoromethyl-1H-benzimidazole (CAS No. 1804061-39-9) exemplifies the intersection of structural innovation and application-driven research. Its multifaceted role in drug development, catalysis, and material science ensures its continued prominence in scientific literature and industrial workflows. As computational tools like molecular docking advance, this compound's relevance in target identification and lead optimization is expected to grow further.